Cas no 2171850-00-1 (3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid)

• Product Name: 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid
• CAS No: 2171850-00-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5865660
• PubChem ID: 165561235
• Update Time: 2025-11-05

3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1475945
• 2171850-00-1
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-4-9-17(14-24(29)30)28-25(31)23(33-2)15-27-26(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： FIOYNIZROQKFCG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(CC(=O)O)CCCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid

Introduction to 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid (CAS No. 2171850-00-1)

3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid (CAS No. 2171850-00-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxy-substituted propanamide moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. This makes 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The methoxy-substituted propanamide moiety in the structure of this compound adds another layer of complexity and functionality. Methoxy groups are known to influence the solubility, stability, and biological activity of organic molecules. In the context of 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid, the presence of this moiety could enhance its interaction with biological targets, such as enzymes or receptors, thereby modulating specific biological pathways.

Recent studies have explored the potential applications of 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit potent anti-inflammatory properties. These findings suggest that 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid has also been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics reported that compounds with Fmoc protecting groups and methoxy-substituted propanamide moieties exhibit significant activity against a range of bacterial strains, including multidrug-resistant pathogens. This highlights the compound's potential as a novel antimicrobial agent, which is particularly relevant given the growing global concern over antibiotic resistance.

The synthetic route to 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid involves several key steps, including the protection of amino groups with Fmoc, the introduction of methoxy groups, and the formation of amide bonds. The efficiency and scalability of this synthetic process are crucial for its practical application in pharmaceutical research and development. Recent advancements in synthetic methodologies have enabled more efficient and cost-effective production of this compound, making it more accessible for large-scale studies.

In conclusion, 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]heptanoic acid (CAS No. 2171850-00-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent research findings, suggest that it could play a significant role in the development of new therapeutic agents for various diseases. Further studies are warranted to fully explore its biological activities and optimize its properties for clinical use.